1256355-19-7((6-Isobutoxy-5-methylpyridin-3-yl)boronic acid) Price
This page is the exclusive Price page for 1256355-19-7((6-Isobutoxy-5-methylpyridin-3-yl)boronic acid).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
(6-Isobutoxy-5-methylpyridin-3-yl)boronic acid
C10H16BNO3
209.049942970276
MFCD18087688
828133
(6-Isobutoxy-5-methylpyridin-3-yl)boronic acid Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Enamine | EN300-212756-0.5g | enaminestore | 0.5g | $118.0 | 16 Sep. 2023 | ||
| Enamine | EN300-212756-1g | enaminestore | 1g | $150.0 | 16 Sep. 2023 | ||
| Enamine | EN300-212756-2.5g | enaminestore | 2.5g | $262.0 | 16 Sep. 2023 | ||
| Enamine | EN300-212756-5g | enaminestore | 5g | $450.0 | 16 Sep. 2023 | ||
| Enamine | EN300-212756-10g | enaminestore | 10g | $825.0 | 16 Sep. 2023 | ||
| A2B Chem LLC | AA31037-250mg | a2bchem | 98% | 250mg | $36.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AA31037-1g | a2bchem | 98% | 1g | $87.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AA31037-5g | a2bchem | 98% | 5g | $275.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AA31037-25g | a2bchem | 98% | 25g | $1075.00 | 20 Apr. 2024 | |
| Ambeed | A698878-250mg | ambeed | 98% | 250mg | $48.0 | 25 Apr. 2024 | |
| Ambeed | A698878-1g | ambeed | 98% | 1g | $119.0 | 25 Apr. 2024 | |
| Ambeed | A698878-5g | ambeed | 98% | 5g | $376.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB0662-100mg | nan jing yao shi | 95% | 100mg | ¥218.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB0662-250mg | nan jing yao shi | 95% | 250mg | ¥291.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB0662-500mg | nan jing yao shi | 95% | 500mg | ¥482.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB0662-1g | nan jing yao shi | 95% | 1g | ¥726.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB0662-5g | nan jing yao shi | 95% | 5g | ¥2297.0 | 25 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB0662-10g | nan jing yao shi | 95% | 10g | ¥3577.0 | 25 Apr. 2024 | |
| 1PlusChem | 1P000OKD-250mg | 1pchem | 98% | 250mg | $64.00 | 09 Jul. 2024 | |
| 1PlusChem | 1P000OKD-1g | 1pchem | 98% | 1g | $141.00 | 09 Jul. 2024 | |
| 1PlusChem | 1P000OKD-5g | 1pchem | 98% | 5g | $400.00 | 09 Jul. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1245662-250mg | le yan | 98% | 250mg | ¥454.00 | 09 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1245662-1g | le yan | 98% | 1g | ¥1084.00 | 09 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1245662-5g | le yan | 98% | 5g | ¥3400.00 | 09 Aug. 2024 | |
| Aaron | AR000OSP-250mg | aaron | 98% | 250mg | $45.00 | 13 Feb. 2025 | |
| Aaron | AR000OSP-1g | aaron | 98% | 1g | $123.00 | 13 Feb. 2025 | |
| Aaron | AR000OSP-5g | aaron | 98% | 5g | $384.00 | 13 Feb. 2025 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB0662-100.0mg | nan jing yao shi | 95% | 100.0mg | ¥218.0000 | 12 Apr. 2025 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB0662-250.0mg | nan jing yao shi | 95% | 250.0mg | ¥291.0000 | 12 Apr. 2025 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB0662-500.0mg | nan jing yao shi | 95% | 500.0mg | ¥482.0000 | 12 Apr. 2025 |
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Nanjing Jubai Biopharm
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
上海嵘奥生物技术有限公司
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Shanghai Jinhuan Chemical CO., LTD.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Enjia Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises